ethyl 3-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]amino}azepane-1-carboxylate

• IUPAC Name: ethyl 3-[[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]amino]azepane-1-carboxylate
• InChI: InChI=1S/C21H27N3O4/c1-3-27-21(26)24-12-8-7-11-17(14-24)22-19(25)13-18-15(2)28-20(23-18)16-9-5-4-6-10-16/h4-6,9-10,17H,3,7-8,11-14H2,1-2H3,(H,22,25)
• InChI Key: HPYBEZRDWPLCCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCCCC(C1)NC(=O)CC2=C(OC(=N2)C3=CC=CC=C3)C
• Molecular Formula: C21H27N3O4
• Molecular Weight: 385.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including acetylation, N-alkylation, and cyclization reactions. For instance, the synthesis of N-acetylated derivatives of ethyl 3-amino-1H-pyrazole-4-carboxylate involves reacting ethyl 3-amino-1H-pyrazole-4-carboxylate with acetic anhydride to yield acetylated products, which are then analyzed using various spectroscopic techniques (Kusakiewicz-Dawid et al., 2007).

Molecular Structure Analysis

The molecular structure of compounds similar to ethyl 3-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]amino}azepane-1-carboxylate can be characterized using X-ray crystallography, revealing features such as intermolecular hydrogen bonding and the conformation of various rings in the structure. For example, the crystal structure of (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate was determined, highlighting the boat conformation of the dihydrooxazepinone ring and π-π stacking interactions (Lee et al., 2009).

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, including diazotization, coupling with different reagents, and cyclization, to afford a range of heterocyclic compounds. These reactions are instrumental in expanding the chemical diversity and potential utility of the compound (Ghozlan et al., 2014).

Physical Properties Analysis

The physical properties of such compounds can be studied using techniques like HPLC, FT-IR, NMR, and MS, providing insights into their purity, molecular conformation, and functional groups. These studies are crucial for understanding the compound's behavior in different environments and potential applications (Kusakiewicz-Dawid et al., 2007).

Scientific Research Applications

Bridged-ring Nitrogen Compounds

Research into bridged-ring nitrogen compounds, particularly the synthesis of bridged 3-benzazepine derivatives as conformationally restricted dopamine analogues, demonstrates the compound's potential application in the design and synthesis of neuroactive drugs. These derivatives are explored for their structural similarities to dopamine, suggesting their possible utility in studying dopaminergic systems or developing therapeutics targeting dopamine receptors (Gentles et al., 1991).

Linear and Cyclic Aminomethanephosphinates

The preparation of diastereoisomeric pairs of ethyl {(3-hydroxypropyl)-aminomethyl}phenylphosphinates and their transformation into 1,4,2-oxazaphosphepane heterocycles through intramolecular esterification exemplifies the compound's relevance in the study of heterocyclic chemistry. This research highlights the compound's potential in the synthesis of novel heterocycles with potential applications in medicinal chemistry and materials science (González-Juárez et al., 2006).

Chiral 2-Aminoalkyloxazole-4-carboxylates

The synthesis of chiral 2-aminoalkyloxazole-4-carboxylates from isoxazol-5(2H)-ones, via N-acylation with natural and synthetic phthalimidylamino acids, illustrates the compound's application in the synthesis of chiral building blocks. This approach could be pivotal in the development of chiral drugs and in the study of asymmetric synthesis (Cox et al., 2003).

Heterocyclic Compound Synthesis

Investigations into the synthesis and biological evaluation of heterocyclic compounds, such as the preparation of ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate and its transformation into related heterocyclic systems, demonstrate the compound's significance in the development of new molecules with potential antibacterial and antifungal properties (Youssef et al., 2011).